Cas no 79570-57-3 (1,5-dihydro-1-(hydroxymethyl)-4H-Pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 1,5-dihydro-1-(hydroxymethyl)-4H-Pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 79570-57-3
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• CID: 564581
• PubChem ID: 135596565
• Update Time: 2025-04-19

1,5-dihydro-1-(hydroxymethyl)-4H-Pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1,5-dihydro-1-(hydroxymethyl)-4H-Pyrazolo[3,4-d]pyrimidin-4-one
• 9-(hydroxymethyl)-2,4,8,9-tetrazabicyclo[4.3.0]nona-1,3,6-trien-5-one
• 1-(hydroxymethyl)-2H-pyrazolo[3,4-d]pyrimidin-4-one
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-1-(hydroxymethyl)-
• DTXSID101000600
• 4H-Pyrazolo(3,4-d)pyrimidin-4-one, 1,5-dihydro-1-(hydroxymethyl)-
• 1-(hydroxymethyl)-5H-pyrazolo[3,4-d]pyrimidin-4-one
• 79570-57-3
• SCHEMBL5475287
• 1-(hydroxymethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(Hydroxymethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 1-(Hydroxymethyl)-1,2-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one

• Inchi： 1S/C6H6N4O2/c11-3-10-5-4(1-9-10)6(12)8-2-7-5/h1-2,11H,3H2,(H,7,8,12)
• InChI Key： LZXYBDOUWSRDOU-UHFFFAOYSA-N
• SMILES： OCN1C2=C(C(NC=N2)=O)C=N1

Computed Properties

• Exact Mass: 166.049
• Monoisotopic Mass: 166.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.81
• Boiling Point: 354.8°C at 760 mmHg
• Flash Point: 168.4°C
• Refractive Index: 1.821